Cas no 2270907-88-3 (5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester)

• Product Name: 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester
• CAS No: 2270907-88-3
• MF: C₁₃H₁₄BrF₃O₃
• MW: 355.14767408371
• MDL: MFCD31628778
• CID: 4785994
• Update Time: 2025-07-19

5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester
• tert-Butyl 5-bromo-2-(2,2,2-trifluoroethoxy)benzoate
• 5-Bromo-2-(2,2,2-trifluoro-ethoxy)-benzoic acid tert-butyl ester

• MDL： MFCD31628778
• Inchi： 1S/C13H14BrF3O3/c1-12(2,3)20-11(18)9-6-8(14)4-5-10(9)19-7-13(15,16)17/h4-6H,7H2,1-3H3
• InChI Key： JWVRTPOEVUFVHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OC(C)(C)C)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5

Additional information on 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester

Introduction to 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester (CAS No. 2270907-88-3)

5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester (CAS No. 2270907-88-3) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, trifluoroethoxy, and tert-butyl ester functionalities, which endow it with a range of desirable properties for various research and industrial purposes.

The molecular structure of 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester is composed of a benzoic acid core substituted with a bromine atom at the 5-position and a trifluoroethoxy group at the 2-position. The tert-butyl ester moiety at the carboxylic acid position further enhances its stability and reactivity. This combination of functional groups makes it an attractive starting material for the synthesis of more complex molecules and derivatives.

In recent years, the use of 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester has gained significant attention in the development of novel pharmaceuticals. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura cross-coupling and Ullmann coupling, to introduce a wide range of functional groups. This versatility is particularly valuable in the design and synthesis of drug candidates with specific biological activities.

The trifluoroethoxy group in 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester imparts unique electronic and steric properties to the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them highly sought after in drug discovery. The presence of this group can significantly influence the binding affinity and selectivity of potential drug molecules to their target receptors.

The tert-butyl ester functionality in 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester provides additional advantages in synthetic chemistry. It can be selectively cleaved under mild conditions to release the corresponding carboxylic acid, allowing for further functionalization or conjugation with other biomolecules. This feature is particularly useful in the preparation of prodrugs and conjugates for targeted drug delivery systems.

Beyond its applications in medicinal chemistry, 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester has also found utility in materials science. The combination of bromine and fluorine functionalities can be exploited to design polymers with enhanced thermal stability and mechanical properties. These materials have potential applications in advanced coatings, adhesives, and electronic devices.

In the context of environmental science, the study of fluorinated compounds like 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester has become increasingly important due to their persistence and potential environmental impact. Researchers are actively investigating methods to synthesize these compounds more sustainably and to develop strategies for their safe disposal or degradation.

The synthesis of 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester typically involves several steps. One common approach is to start with 5-bromobenzoic acid and introduce the trifluoroethoxy group through nucleophilic substitution reactions. The resulting intermediate can then be converted into the tert-butyl ester using standard esterification techniques. Advances in catalytic methods have significantly improved the efficiency and yield of these synthetic processes.

In conclusion, 5-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid tert-butyl ester (CAS No. 2270907-88-3) is a multifunctional compound with broad applications in organic synthesis, medicinal chemistry, materials science, and environmental research. Its unique combination of bromine, trifluoroethoxy, and tert-butyl ester functionalities makes it an invaluable starting material for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines.